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Compound of Interest

Compound Name: Lu AA39835-d3

Cat. No.: B12398737 Get Quote

Abstract
This application note describes a sensitive and robust liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantitative analysis of Lu AA39835, a metabolite of

the antidepressant vortioxetine, in human plasma. The protocol outlines two effective sample

preparation techniques: solid-phase extraction (SPE) and liquid-liquid extraction (LLE),

followed by chromatographic separation and mass spectrometric detection. This method is

suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research

applications.

Introduction
Lu AA39835 is a hydroxylated metabolite of vortioxetine, a multimodal antidepressant.[1] While

it is a minor metabolite, it exhibits inhibitory activity at the serotonin transporter (SERT), similar

to the parent compound.[1][2] However, it is not expected to cross the blood-brain barrier.[1][2]

Accurate quantification of Lu AA39835 in biological matrices is essential for understanding the

complete pharmacokinetic profile of vortioxetine. This document provides a detailed protocol for

the analysis of Lu AA39835 in human plasma using LC-MS/MS.

Experimental
Lu AA39835 reference standard

¹³C-labeled Lu AA39835 (internal standard)[1]
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Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ammonium formate

Water (deionized, 18 MΩ·cm)

Human plasma with EDTA as anticoagulant

Varian SPEC C8 SPE cartridges (for SPE method)[1]

CAPCELL PAK SCX UG80 column (for LLE method)[3]

Ionosper 5C ion exchange column (for SPE method)[1]

A high-performance liquid chromatography (HPLC) system capable of gradient elution.

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI)

source.

Blood samples should be collected in Vacutainers® containing ethylenediaminetetraacetic acid

(EDTA).[1][3] Plasma is separated by centrifugation and stored at -20°C or lower until analysis.

[1][3]

Protocols
Two methods for sample preparation are presented below: Solid-Phase Extraction (SPE) and

Liquid-Liquid Extraction (LLE).

Protocol 1: Solid-Phase Extraction (SPE)[1]

Thaw plasma samples at room temperature.

Spike the plasma samples with the ¹³C-labeled internal standard.

Condition the Varian SPEC C8 SPE cartridges in a 96-well plate format.
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Load the plasma samples onto the SPE cartridges.

Wash the cartridges to remove interferences.

Elute the analyte and internal standard.

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)[3]

Thaw plasma samples at room temperature.

Spike the plasma samples with the internal standard.

Add an appropriate organic extraction solvent.

Vortex the mixture to ensure thorough mixing.

Centrifuge to separate the organic and aqueous layers.

Transfer the organic layer to a clean tube.

Evaporate the organic solvent to dryness.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

The following are suggested starting conditions for the chromatographic separation and mass

spectrometric detection. Method optimization is recommended.

Liquid Chromatography
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Parameter
Method 1 (Based on SPE)
[1]

Method 2 (Based on LLE)
[3]

Column Ionosper 5C ion exchange CAPCELL PAK SCX UG80

Mobile Phase To be optimized

A: 10 mmol/L Ammonium

Formate/Formic Acid (400:1)B:

Acetonitrile (20:80 A:B)

Flow Rate To be optimized To be optimized

Injection Volume To be optimized To be optimized

Column Temp. To be optimized To be optimized

Mass Spectrometry

Parameter Setting

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Precursor Ion (m/z) To be determined for Lu AA39835 and IS

Product Ion (m/z) To be determined for Lu AA39835 and IS

Collision Energy To be optimized

Dwell Time To be optimized

Data Analysis and Quantification
The concentration of Lu AA39835 in plasma samples is determined by constructing a

calibration curve. The curve is generated by plotting the peak area ratio of the analyte to the

internal standard against the nominal concentration of the calibration standards. A linear

regression analysis is then applied.

Performance Characteristics
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The following table summarizes the reported performance characteristics for the quantification

of Lu AA39835 in human plasma.

Parameter Value Reference

Linear Range 0.04 to 40 ng/mL [1][3]

Lower Limit of Quantification

(LLOQ)
0.04 ng/mL [1][3]

Accuracy 90.0% to 109.0% [1]

Precision (%CV) 3.20% to 10.7% [1]
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Caption: Experimental workflow for Lu AA39835 quantification.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12398737?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synaptic Cleft

Presynaptic Neuron

Serotonin (5-HT)

Postsynaptic Neuron

Serotonin Transporter (SERT)

Reuptake

5-HT Receptor

Binding

Lu AA39835

Inhibition

Signal Transduction

Click to download full resolution via product page

Caption: Simplified signaling pathway of Lu AA39835.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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